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Compound of Interest

Compound Name: Butachlor-d13

Cat. No.: B592050 Get Quote

Disclaimer: This document has been compiled from publicly available safety data for Butachlor.

A comprehensive Safety Data Sheet (SDS) for Butachlor-d13 was not available at the time of

writing. While the toxicological properties of isotopically labeled compounds are generally

expected to be similar to their unlabeled counterparts, this guide should be used for

informational purposes only. Researchers and laboratory personnel should always consult a

certified SDS for the specific product in use and adhere to all institutional and regulatory safety

protocols.

Chemical and Physical Properties
Butachlor-d13 is the deuterated form of Butachlor, a selective, pre-emergent herbicide

belonging to the acetanilide class. The following table summarizes its key chemical and

physical properties. Data for Butachlor is used where specific data for Butachlor-d13 is

unavailable.
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Property Value Source

Chemical Name

N-(Butoxymethyl)-2-chloro-N-

(2,6-diethylphenyl)acetamide-

d13

LGC Standards

CAS Number 1632119-31-3 LGC Standards

Molecular Formula C₁₇H₁₃D₁₃ClNO₂ LGC Standards

Molecular Weight 324.93 g/mol LGC Standards

Appearance Light yellow oil Wikipedia[1]

Melting Point < -5 °C ChemBK[2]

Boiling Point 156 °C at 0.5 torr ChemBK[2]

Flash Point 100 °C (212 °F) Wikipedia[1]

Density 1.0695 g/cm³ Wikipedia[1]

Water Solubility 20 mg/L at 20 °C Wikipedia[1]

Vapor Pressure 0 mmHg at 25°C ChemBK[2]

Stability

Stable to UV light.

Decomposes at 165 °C. Stable

indefinitely at ≤ 45 °C.

PubChem[3]

Toxicological Data
Butachlor is characterized as having low to moderate acute toxicity. The primary routes of

exposure are ingestion, inhalation, and skin contact.
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Toxicity Metric Value Species Route Source

LD₅₀ (Acute

Oral)
1740 mg/kg Rat Oral Wikipedia[1]

LD₅₀ (Acute

Oral)
2000 mg/kg Rat Oral

HPM Chemicals

& Fertilizers Ltd.

[4]

LD₅₀ (Acute

Dermal)
> 13,000 mg/kg Rabbit Dermal

HPM Chemicals

& Fertilizers Ltd.

[4]

LC₅₀ (Acute

Inhalation)
> 3.34 mg/L (4 h) Rat Inhalation

HPM Chemicals

& Fertilizers Ltd.

[4]

Health Effects:

Ingestion: Harmful if swallowed. Symptoms may include nausea, vomiting, and dizziness.[4]

Inhalation: May cause respiratory tract irritation.[4]

Skin Contact: May cause skin irritation and is a potential skin sensitizer.[4][5]

Eye Contact: May cause eye irritation.[4]

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[5]

Experimental Protocols
Handling a Chemical Spill
The following workflow outlines the general procedure for responding to a Butachlor-d13 spill

in a laboratory setting. This protocol is for illustrative purposes and should be adapted to

specific laboratory conditions and regulations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Butachlor
https://www.lgcstandards.com/GG/en/Butachlor-d13-Major-/p/TRC-B689927?queryID=10036e48580ededac5a0e096d554147c
https://www.lgcstandards.com/GG/en/Butachlor-d13-Major-/p/TRC-B689927?queryID=10036e48580ededac5a0e096d554147c
https://www.lgcstandards.com/GG/en/Butachlor-d13-Major-/p/TRC-B689927?queryID=10036e48580ededac5a0e096d554147c
https://www.lgcstandards.com/GG/en/Butachlor-d13-Major-/p/TRC-B689927?queryID=10036e48580ededac5a0e096d554147c
https://www.lgcstandards.com/GG/en/Butachlor-d13-Major-/p/TRC-B689927?queryID=10036e48580ededac5a0e096d554147c
https://www.lgcstandards.com/GG/en/Butachlor-d13-Major-/p/TRC-B689927?queryID=10036e48580ededac5a0e096d554147c
https://www.echemi.com/sds/machette-temppid160705003008.html
https://www.lgcstandards.com/GG/en/Butachlor-d13-Major-/p/TRC-B689927?queryID=10036e48580ededac5a0e096d554147c
https://www.echemi.com/sds/machette-temppid160705003008.html
https://www.benchchem.com/product/b592050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Actions

Spill Containment & Cleanup

Post-Cleanup

Spill Occurs

Evacuate Immediate Area

Immediate Response

Alert Supervisor and
Safety Officer

Assess Spill Size and Risk

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste According
to Institutional Procedures

Restock Spill Kit

Complete Incident Report
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Figure 1: General workflow for handling a chemical spill.
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Hazard Identification and Safety Precautions
Butachlor is classified with the following hazards:

Harmful if swallowed.[5][6]

May cause an allergic skin reaction.[5]

Toxic if inhaled.[6]

Very toxic to aquatic life with long-lasting effects.[6]

The following diagrams illustrate the logical relationships for personal protection and safe

handling, as well as first aid procedures.
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Engineering Controls

Personal Protective Equipment (PPE)

Personal Hygiene

Use in a Well-Ventilated Area
or with Local Exhaust Ventilation

Wear Chemical-Resistant Gloves

Wear Safety Glasses with Side Shields
or Goggles

Wear a Lab Coat or
Other Protective Clothing

Wash Hands Thoroughly After Handling

Do Not Eat, Drink, or Smoke
in Work Area

Click to download full resolution via product page

Figure 2: Personal protection and safe handling procedures.
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In Case of Exposure

First Aid Measures

Inhalation

Move to Fresh Air

Skin Contact

Wash with Plenty of Soap and Water

Eye Contact

Rinse Cautiously with Water
for Several Minutes

Ingestion

Rinse Mouth

Seek Immediate Medical Attention

Click to download full resolution via product page

Figure 3: First aid procedures for exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b592050#butachlor-d13-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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